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Compound of Interest

Compound Name: Proxan

Cat. No.: B089752 Get Quote

These notes provide essential safety information, handling procedures, and emergency

protocols for Proxan-sodium (also known as Sodium Isopropylxanthate), intended for

researchers, scientists, and drug development professionals. Adherence to these guidelines is

crucial for maintaining a safe laboratory environment.

Chemical and Physical Properties
Proxan-sodium is a light-yellow to grey-yellow powder or pellet with a pungent odor.[1] It is

soluble in water.[1][2]

Property Value Source

CAS Number 140-93-2 [2][3]

Molecular Formula C4H7NaOS2 [2][4]

Molecular Weight 158.22 g/mol [2][3][4]

Form White to yellowish powder [2]

Odor Mild disagreeable odor [2][5]

Solubility in Water Complete [2]

Storage Temperature 2-8°C [2]

Hazard Identification and Safety Data

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b089752?utm_src=pdf-interest
https://www.benchchem.com/product/b089752?utm_src=pdf-body
https://www.benchchem.com/product/b089752?utm_src=pdf-body
https://www.tnjchem.com/uploadfile/attachment/70efea93193fa42f220e7166ca1118f9.pdf
https://www.tnjchem.com/uploadfile/attachment/70efea93193fa42f220e7166ca1118f9.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3125001.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3125001.htm
https://www.chemicalbook.com/msds/proxan-sodium.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3125001.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Proxan-sodium
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3125001.htm
https://www.chemicalbook.com/msds/proxan-sodium.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Proxan-sodium
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3125001.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3125001.htm
https://haz-map.com/Agents/7183
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3125001.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3125001.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proxan-sodium is classified as harmful if swallowed, causes skin irritation, and is toxic to

aquatic life with long-lasting effects.[3][6][7]

GHS Hazard Statements:

H302: Harmful if swallowed.[3][6][7]

H315: Causes skin irritation.[3][6][7]

H411: Toxic to aquatic life with long lasting effects.[3][6][7]

Hazard Data Value Source

Acute Oral LD50 (Rats) 800 mg/kg [2]

Probable Oral Lethal Dose

(Human)
50-500 mg/kg [3][6][7]

Signal Word: Warning[3][6][7]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling Proxan-sodium to minimize

exposure risk.

PPE Type Specification Source

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[3][6]

Skin Protection

Fire/flame resistant and

impervious clothing. Chemical

impermeable gloves that have

been inspected prior to use.

[3][6]

Respiratory Protection

Use a full-face respirator if

exposure limits are exceeded

or irritation is experienced.

[6]
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Experimental Protocols
Protocol 1: Safe Weighing and Preparation of Proxan-
Sodium Solutions
This protocol outlines the procedure for safely weighing Proxan-sodium powder and preparing

an aqueous solution.

Materials:

Proxan-sodium solid

Enclosed analytical balance or a balance within a fume hood

Spatula

Weighing paper or boat

Beaker and magnetic stir bar

Stir plate

Appropriate solvent (e.g., deionized water)

Wash bottle with solvent

Appropriate PPE (see Section 3)

Procedure:

Preparation: Don all required PPE, including a lab coat, safety goggles, and chemical-

resistant gloves. Ensure the work area, either a fume hood or a designated area with local

exhaust ventilation, is clean and uncluttered.[1]

Weighing:

Tare the analytical balance with the weighing boat.
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Carefully transfer the desired amount of Proxan-sodium powder to the weighing boat

using a clean spatula.

Minimize dust generation during transfer.[1]

Record the exact weight.

Dissolution:

Place a beaker containing the appropriate volume of solvent and a magnetic stir bar on a

stir plate.

Carefully add the weighed Proxan-sodium to the solvent.

Rinse the weighing boat with a small amount of solvent and add the rinsing to the beaker

to ensure a complete transfer.

Turn on the stirrer and allow the solid to dissolve completely. Aqueous solutions are

typically prepared at a concentration of 3-10% by weight.[2]

Storage of Solution: Proxan-sodium solutions should be used promptly. It is recommended

that solutions are not stored for longer than three days due to the potential for decomposition

and formation of carbon disulphide.[2]

Waste Disposal: Dispose of any contaminated weighing paper, gloves, and other disposable

materials in a designated chemical waste container.

Decontamination: Clean the spatula, beaker, and stir bar thoroughly. Wash hands and any

exposed skin with soap and water after completing the procedure.[3]
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Caption: Workflow for weighing and dissolving Proxan-sodium.
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Protocol 2: Handling and Storage of Proxan-Sodium
This protocol provides guidelines for the safe handling and storage of Proxan-sodium

containers.

Handling:

Avoid all personal contact, including inhalation of dust.[8]

Use with adequate ventilation and minimize dust generation.[1]

Do not eat, drink, or smoke when using this product.[3][6][7]

Wash hands thoroughly after handling.[1][3][6][7]

Keep containers tightly closed when not in use.[1]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][3]

Store away from incompatible substances and foodstuff containers.[1][3]

Do not store in direct sunlight.[1]

Proxan-sodium is deliquescent and decomposes at 150°C.[2]

Emergency Procedures
First Aid Measures
Immediate first aid is critical in case of exposure to Proxan-sodium.
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Exposure Route First Aid Procedure Source

Inhalation

Move the victim to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration and seek

immediate medical attention.

Do not use mouth-to-mouth

resuscitation if the victim

ingested or inhaled the

chemical.

[3][6][7]

Skin Contact

Immediately take off all

contaminated clothing. Wash

the affected area with plenty of

soap and water. If skin irritation

occurs, get medical help.

[3][6][7]

Eye Contact

Rinse cautiously with pure

water for at least 15 minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing and consult a

doctor.

[3][6][7]

Ingestion

Rinse mouth with water. Do

NOT induce vomiting. Never

give anything by mouth to an

unconscious person. Call a

doctor or Poison Control

Center immediately.

[3][6]
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Caption: Decision-making workflow for first aid response.

Spill and Disposal Procedures
Spill Response:

Evacuate: Evacuate personnel from the spill area.[3][7]

Ventilate: Ensure adequate ventilation.[3][7]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical

enter drains.[3][7]
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Personal Protection: Wear appropriate personal protective equipment, including chemical

impermeable gloves, safety goggles, and a respirator if necessary.[3][7]

Cleanup:

Avoid dust formation.[3][7]

Use spark-proof tools and explosion-proof equipment.[3][6]

Collect the spilled material and place it in a suitable, closed container for disposal.[3][6]

Adhered or collected material should be promptly disposed of in accordance with

appropriate laws and regulations.[3]

Disposal:

Dispose of contents and containers to an appropriate treatment and disposal facility in

accordance with applicable laws and regulations.[3][6]

The material can be disposed of by removal to a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[3]

Do not contaminate water, foodstuffs, feed, or seed by storage or disposal. Do not discharge

to sewer systems.[3]

Contaminated packaging can be triply rinsed and offered for recycling or reconditioning.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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